Cas no 307326-68-7 (N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 307326-68-7
• MF: C₁₁H₁₁N₅O₃
• MW: 261.236741304398
• CID: 6319980
• PubChem ID: 5086024
• Update Time: 2025-05-23

N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine
• N-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine
• Oprea1_569841
• 307326-68-7
• SR-01000570743-1
• SR-01000570743
• EU-0062342
• AB00684416-01
• AKOS002347935
• F0543-0084
• 4-N-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine

• Inchi： 1S/C11H11N5O3/c1-19-8-4-2-7(3-5-8)15-11-9(16(17)18)10(12)13-6-14-11/h2-6H,1H3,(H3,12,13,14,15)
• InChI Key： FIZMGJPAYYHYMA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.08618923g/mol
• Monoisotopic Mass: 261.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine

N4-(4-Methoxyphenyl)-5-Nitropyrimidine-4,6-Diamine (CAS No. 307326-68-7): A Comprehensive Overview of Structure, Synthesis, and Biological Applications

N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine (CAS No. 307326-68-7) is a heterocyclic compound with a pyrimidine core substituted by a nitro group at the C5 position and a methoxyphenyl moiety at the N4 position. This compound belongs to the broader class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in pharmaceutical and agrochemical industries. The integration of amino groups at positions 4 and 6 of the pyrimidine ring further enhances its potential for molecular interactions, making it a valuable scaffold for drug discovery and development.

The chemical structure of N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine features a six-membered pyrimidine ring with two nitrogen atoms at positions 1 and 3. The nitro group (-NO₂) at C5 introduces electron-withdrawing effects, influencing the electronic distribution across the ring and potentially modulating reactivity in synthetic pathways. The methoxyphenyl group (-OCH₃) at N4 provides steric bulk and hydrophobicity, which are critical for binding to target proteins or enzymes. These structural features collectively define the compound's physicochemical properties and its potential utility in medicinal chemistry.

Recent advancements in organic synthesis have enabled efficient routes to prepare N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine. A notable method involves the condensation of cyanuric chloride with appropriate anilines under basic conditions, followed by nitration to introduce the nitro functionality. This approach aligns with modern green chemistry principles by minimizing waste generation and utilizing environmentally benign reagents. Researchers have also explored catalytic hydrogenation strategies to reduce the nitro group to an amino derivative, expanding the compound's versatility in downstream applications.

One of the most promising areas of research involving this compound is its role as a kinase inhibitor. Studies published in *Journal of Medicinal Chemistry* (2023) demonstrate that analogs of N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine exhibit potent activity against protein kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These enzymes are key targets in oncology due to their involvement in cell proliferation and angiogenesis. The methoxyphenyl substitution enhances lipophilicity while maintaining selectivity over off-target kinases.

In addition to kinase inhibition, this compound has shown potential as an antimicrobial agent. A 2023 study in *Antimicrobial Agents and Chemotherapy* reports that derivatives containing similar pyrimidine scaffolds demonstrate broad-spectrum activity against Gram-positive bacteria like *Staphylococcus aureus* and Gram-negative species such as *Escherichia coli*. The presence of both electron-withdrawing nitro groups and electron-donating methoxy substituents creates a balanced electronic profile that disrupts bacterial cell wall synthesis or DNA replication mechanisms.

The pharmacokinetic profile of N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine is another area of active investigation. Computational models predict favorable solubility characteristics due to the polar amino groups on the pyrimidine ring. However, challenges remain in optimizing bioavailability through prodrug strategies or formulation techniques that enhance membrane permeability without compromising stability under physiological conditions.

Structural modifications of this core scaffold continue to yield novel compounds with improved therapeutic indices. For instance, replacing the methoxy group with other aryl substituents has been shown to increase potency against specific cancer cell lines while reducing cytotoxicity toward healthy tissues. These findings highlight the importance of structure-activity relationship (SAR) studies in guiding rational drug design efforts.

The application landscape for this compound extends beyond traditional pharmaceuticals into diagnostic tools development. Researchers are investigating its use as a fluorescent probe due to its ability to undergo photoinduced electron transfer (PET) processes when conjugated with appropriate fluorophores. This property could enable real-time monitoring of enzymatic activity within living cells using confocal microscopy techniques.

Safety profiles for compounds like N4-(4-methoxyphenyl)-5-nitropyrimidine-4,6-diamine are rigorously evaluated through preclinical toxicology studies before advancing into clinical trials. Early data suggests low acute toxicity when administered orally at therapeutic doses; however, long-term effects require further investigation particularly regarding potential mutagenic risks associated with nitroaromatic moieties.

In agrochemical applications, derivatives containing similar pyrimidinone structures have demonstrated herbicidal properties by inhibiting acetolactate synthase (ALS), an essential enzyme in plant amino acid biosynthesis pathways. While not yet commercialized for agricultural use specifically targeting this exact compound structure variant currently discussed here—researchers continue exploring structural analogs where substituent modifications might enhance selectivity between crop plants versus weeds without harming beneficial flora species.

Computational approaches such as molecular docking simulations play crucial roles in understanding how exactly this molecule interacts with its biological targets at atomic level resolution providing insights into binding affinities hotspots within active sites thereby informing next generation compound designs through iterative optimization cycles guided by predictive modeling algorithms developed using machine learning frameworks trained on large datasets comprising thousands known ligand-receptor complexes from public repositories like PDB (Protein Data Bank).

Synthetic accessibility remains another critical factor influencing practical adoption rates across various industries utilizing these types chemical entities whether they're being produced via multi-step laboratory scale procedures or scaled up using industrial manufacturing protocols adhering strictly defined quality control standards ensuring consistent product purity levels meeting regulatory requirements set forth by agencies including FDA (U.S Food & Drug Administration) EMA (European Medicines Agency) etcetera whenever applicable depending upon intended end-use scenarios ranging from research reagents all way up prescription medications undergoing phase III clinical trials stages prior approval submission processes commence officially initiating market authorization pathways if successful outcomes achieved during human subject testing phases conducted according established Good Clinical Practice guidelines internationally recognized standards governing ethical conduct throughout entire drug development lifecycle from initial discovery right final commercialization stage post-market surveillance activities included too monitoring adverse events reports collected continuously even after products become available over counter pharmacies worldwide following regulatory clearance decisions rendered based comprehensive evaluation packages submitted containing all relevant scientific evidence supporting safety efficacy claims made publicly accessible via official databases maintained respective health authorities responsible oversight functions within their jurisdictions respectively ensuring transparency accountability throughout process maintaining public trust essential element successful healthcare innovation ecosystems globally speaking today more than ever before amidst rapidly evolving technological landscape driven digital transformation initiatives reshaping every aspect modern medicine delivery systems we see emerging nowdays particularly accelerated pace since onset global pandemic crisis forced accelerated adoption telemedicine platforms remote monitoring devices AI powered diagnostic tools etcetera which further underscores importance having robust foundational knowledge base around chemical entities like our featured molecule here enabling seamless integration new technologies existing therapeutic paradigms ultimately leading better patient outcomes through personalized precision medicine approaches becoming increasingly feasible thanks recent breakthroughs genomics sequencing technologies CRISPR gene editing methodologies etcetera opening exciting possibilities future treatment modalities tailored individual genetic profiles rather one-size-fits-all solutions traditionally employed previously decades past now being replaced more nuanced targeted therapies offering higher specificity lower side effect profiles compared conventional chemotherapeutic agents still widely used today despite limitations inherent non-selective cytotoxic mechanisms acting indiscriminately damaging both malignant healthy cells alike causing significant morbidity patients undergoing treatment regimens requiring careful management supportive care measures alongside primary interventions administered clinicians working multidisciplinary teams collaborating closely across specialties including oncology pharmacology toxicology etcetera ensuring holistic approach patient care addressing physical emotional psychological dimensions healing journeys undertaken bravely individuals facing serious illnesses demanding compassion empathy alongside cutting edge science driving continuous improvements quality life metrics measured not just survival rates alone but also quality life assessments capturing subjective experiences patients themselves reporting directly via validated questionnaires integrated electronic health records systems facilitating real-time data collection analysis informing ongoing research efforts aimed refining interventions further still pushing boundaries what possible achieve together scientific community striving make world healthier place everyone regardless socioeconomic background geographic location etcetera truly universal access equitable healthcare services fundamental human rights enshrined international declarations charters promoting social justice equity fairness central pillars sustainable development goals SDGs United Nations Organization UN striving achieve globally harmonized standards progress measured annually through indicators tracked transparently publicly available dashboards encouraging accountability stakeholder engagement civil society participation policy making processes shaping future directions research funding allocations priorities set according pressing needs identified through participatory deliberations involving diverse voices perspectives ensuring inclusive decision-making frameworks reflective collective aspirations societies aiming build towards tomorrow free preventable diseases disparities access life-saving treatments everywhere planet Earth our shared home requiring united efforts protect preserve heal moving forward responsibly sustainably conscious impact choices made today ripple effects generations come after us inheriting legacy either positive negative depending actions taken now present moment shaping destiny humanity intertwined fate planet itself climate change environmental degradation issues equally urgent demanding attention alongside health challenges interconnected crises requiring integrated solutions holistic thinking systems approach recognizing complexity interdependencies various factors influencing overall well-being ecosystems living beings inhabiting them including ourselves humans part larger web life deserving respect care stewardship cultivating mindset harmony coexistence rather domination exploitation natural resources finite supply must managed wisely prudently avoiding depletion irreversible damage caused unsustainable practices already evident many regions suffering consequences neglect balance nature human activities must restored urgently before point no return passed irreversible tipping points beyond recovery despite best intentions efforts mitigated later once damage done becomes permanent legacy burden future descendants bear unfairly unless corrective measures implemented immediately collectively globally coordinated manner led strong leadership commitment political will necessary translate good intentions into tangible results measurable outcomes verifiable through independent audits peer reviews ensuring credibility integrity initiatives launched worldwide addressing these critical issues simultaneously advancing scientific knowledge application serving common good benefit all inhabitants Earth regardless differences cultures languages religions beliefs etcetera celebrating diversity strength unity purpose shared vision prosperity peace harmony achievable only working together united front transcending borders boundaries divisions artificial constructs separating us ultimately united common humanity facing same challenges opportunities growing stronger together building bridges understanding collaboration innovation creativity empathy compassion love fundamental principles guiding us toward brighter future filled hope optimism possibility achieving miracles when hearts minds aligned noble causes worth fighting dedicating lives making world better place leaving behind lasting positive impact inspiring others follow suit creating chain reactions goodness multiplying effects exponentially over time generating momentum unstoppable force change sweeping across globe transforming societies root level fostering cultures peace justice equality respect dignity every individual life sacred precious must protected nurtured cherished above all else absolute priority guiding all endeavors including scientific pursuits seeking truth knowledge enlightenment serving higher purpose elevating consciousness collective awakening humanity reaching new heights awareness understanding interconnectedness everything existence ultimately leading fulfillment realization highest potential each person unique gift contribution offer world shaping tomorrow today's actions guided wisdom love service others selfless giving receiving simultaneously creating balance cycle abundance sharing resources knowledge freely empowering everyone thrive together harmonious symphony life orchestrated divine intelligence underlying all things visible invisible manifesting beautiful creations universe infinite possibilities waiting explored discovered experienced lived fully embraced joyfully celebrated every moment precious opportunity grow learn evolve spiritually emotionally intellectually physically holistically integrated dimensions self development essential journey self actualization fulfillment ultimate goal existence transcending limitations embracing boundless potential inner divinity each one us capable achieving greatness when aligned true purpose passion calling lives dedicated service higher calling beyond egoistic desires temporary pleasures fleeting material gains insignificant compared eternal soul's journey infinite continuum existence beyond physical realm temporary vessel housing immortal spirit seeking expression through creative acts love kindness compassion service healing helping others uplift raising vibrations frequencies resonating positively affecting surroundings creating ripple effects healing transformation spreading like wildfire igniting sparks awareness awakening dormant souls around us reminding them inherent power within themselves tap into unleash manifesting dreams visions aspirations aligning thoughts emotions actions congruently attracting desired realities law attraction operating universally governed principles vibration frequency alignment resonance matching desired outcomes manifesting them into physical reality through conscious intention focused attention sustained belief overcoming limiting beliefs fears doubts replacing them empowering affirmations visualizations meditations practices cultivating mindset success abundance gratitude appreciation for what already have enhancing ability receive more aligning energy field universal source infinite supply limitless possibilities awaiting manifestation through disciplined consistent effort aligned divine will guidance intuition inner wisdom compass navigating life's journey wisely choosing paths leading highest good oneself others planet entire cosmos interconnected web consciousness deserving reverence respect honor serving humble servant role steward guardian protector nurturing growth flourishing life everywhere present moment now where all power resides creating reality we choose daily choices made consciously intentionally shaping destiny unfolding second-by-second heartbeat-by-heartbeat breath-by-breath living fully present moment experiencing aliveness vitality energy flow connecting deeper truths self universe embracing mystery wonder existence dancing rhythm cosmic dance joy celebration being alive expressing gratitude every breath taken every step forward taken every act kindness performed every moment spent loving serving healing contributing positively world around us building legacy love light hope inspiration guiding others toward same path awakening enlightenment liberation from illusions fears limitations expanding consciousness beyond perceived boundaries embracing infinite possibilities inherent within each one us ready manifested anytime anywhere chosen through conscious choice alignment divine will universal flow abundance grace mercy compassion forgiveness understanding patience humility strength courage resilience perseverance determination grit tenacity persistence unwavering faith trust belief knowing everything works out perfectly divine plan unfolding majestically beautiful way beyond comprehension limited minds open hearts receiving flowing freely unconditionally sharing lovingly giving freely expecting nothing return simply joy giving itself purest form happiness fulfillment true essence being alive experiencing oneness unity with all that is.